Cas no 1805522-70-6 (4-Bromo-5-cyano-2-(trifluoromethylthio)phenylacetic acid)

• Product Name: 4-Bromo-5-cyano-2-(trifluoromethylthio)phenylacetic acid
• CAS No: 1805522-70-6
• MF: C₁₀H₅BrF₃NO₂S
• MW: 340.116410970688
• CID: 4793146
• Update Time: 2025-11-06

4-Bromo-5-cyano-2-(trifluoromethylthio)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-cyano-2-(trifluoromethylthio)phenylacetic acid

• Inchi： 1S/C10H5BrF3NO2S/c11-7-3-8(18-10(12,13)14)5(2-9(16)17)1-6(7)4-15/h1,3H,2H2,(H,16,17)
• InChI Key： MDTKWPAJAVVIRR-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(CC(=O)O)=C(C=1)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 3.5
• Topological Polar Surface Area: 86.4

Additional information on 4-Bromo-5-cyano-2-(trifluoromethylthio)phenylacetic acid

4-Bromo-5-cyano-2-(trifluoromethylthio)phenylacetic Acid: A Comprehensive Overview

The compound 4-Bromo-5-cyano-2-(trifluoromethylthio)phenylacetic acid, with the CAS number 1805522-70-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which includes a phenyl ring substituted with bromine, cyano, and trifluoromethylthio groups, along with an acetic acid moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. The bromine and cyano groups are known to enhance the molecule's bioactivity by increasing its lipophilicity and electronic effects, respectively. Additionally, the trifluoromethylthio group contributes to the compound's stability and resistance to metabolic degradation, which are critical factors in drug design.

In terms of synthesis, researchers have employed a variety of methodologies to construct this complex molecule. One notable approach involves a multi-step process that includes nucleophilic aromatic substitution and subsequent functionalization to introduce the trifluoromethylthio group. The optimization of these synthetic routes has been a focal point of recent investigations, with a particular emphasis on improving yield and reducing reaction times.

The application of 4-Bromo-5-cyano-2-(trifluoromethylthio)phenylacetic acid extends beyond pharmacology into materials science. Its unique electronic properties make it a promising candidate for use in advanced materials such as organic semiconductors and sensors. For instance, studies have demonstrated its potential as a component in organic light-emitting diodes (OLEDs), where its high electron mobility and stability under operational conditions are advantageous.

Moreover, this compound has shown promise in environmental chemistry as a precursor for biodegradable polymers. Its ability to undergo controlled polymerization under mild conditions has led to its exploration as a sustainable alternative to traditional plastics. This aligns with the growing demand for eco-friendly materials in industries ranging from packaging to electronics.

In terms of safety and handling, it is important to note that while this compound is not classified as a hazardous material under current regulations, proper precautions should be taken during synthesis and handling to ensure compliance with safety standards.

Looking ahead, ongoing research continues to uncover new facets of this compound's potential. Collaborative efforts between academic institutions and industry partners are driving innovations in its synthesis, characterization, and application across diverse fields. As our understanding of this molecule deepens, it is anticipated that it will play an increasingly significant role in advancing both scientific research and industrial applications.